Cas no 939801-45-3 (4-(4-fluorophenyl)thian-4-ol)

• Product Name: 4-(4-fluorophenyl)thian-4-ol
• CAS No: 939801-45-3
• MF: C₁₁H₁₃FOS
• MW: 212.283725500107
• MDL: MFCD30477406
• CID: 5237093
• PubChem ID: 83689163
• Update Time: 2026-03-08

4-(4-fluorophenyl)thian-4-ol Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-ol, 4-(4-fluorophenyl)tetrahydro-
• 4-(4-fluorophenyl)thian-4-ol

• MDL： MFCD30477406
• Inchi： 1S/C11H13FOS/c12-10-3-1-9(2-4-10)11(13)5-7-14-8-6-11/h1-4,13H,5-8H2
• InChI Key： VILDAHXKQXSCQF-UHFFFAOYSA-N
• SMILES： C1SCCC(C2=CC=C(F)C=C2)(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(4-fluorophenyl)thian-4-ol

Comprehensive Overview of 4-(4-fluorophenyl)thian-4-ol (CAS No. 939801-45-3): Properties, Applications, and Research Insights

4-(4-fluorophenyl)thian-4-ol (CAS No. 939801-45-3) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including a thian ring substituted with a 4-fluorophenyl group and a hydroxyl moiety, make it a versatile intermediate for synthesizing bioactive molecules. This article delves into its chemical properties, synthetic routes, and potential applications, while addressing trending topics like green chemistry and AI-driven drug discovery.

The compound's molecular formula, C₁₁H₁₃FOS, reflects its hybrid aromatic-aliphatic character. The presence of the fluorophenyl group enhances its metabolic stability, a trait highly sought after in medicinal chemistry. Researchers have explored its utility in designing kinase inhibitors and central nervous system (CNS) therapeutics, aligning with current industry demands for targeted therapies. Recent studies highlight its role in optimizing drug-likeness parameters, such as LogP and polar surface area, which are critical for oral bioavailability.

Synthetic approaches to 4-(4-fluorophenyl)thian-4-ol often involve Grignard reactions or catalytic hydrogenation of precursor ketones. Innovations in flow chemistry have reduced reaction times and improved yields, resonating with the global push for sustainable manufacturing. Environmental concerns have also spurred interest in solvent-free or water-mediated protocols, which minimize waste generation.

Beyond pharmaceuticals, this compound exhibits promise in advanced materials. Its fluorinated aromatic system contributes to thermal stability, making it a candidate for high-performance polymers or liquid crystal displays (LCDs). Such applications align with the growing market for flexible electronics and energy-efficient technologies.

Frequently asked questions in search engines include: "What are the biological activities of 4-(4-fluorophenyl)thian-4-ol?" or "How does fluorination impact drug metabolism?" Addressing these, studies confirm that the 4-fluorophenyl moiety often reduces oxidative degradation, extending plasma half-life. Additionally, the compound's hydrogen-bonding capacity from the hydroxyl group facilitates interactions with biological targets, a feature exploited in fragment-based drug design.

Emerging trends like machine learning in chemical synthesis have enabled predictive modeling of reaction conditions for 939801-45-3, reducing trial-and-error experimentation. This synergy between computational chemistry and experimental validation underscores the compound's relevance in modern precision medicine initiatives.

In summary, 4-(4-fluorophenyl)thian-4-ol exemplifies the intersection of structural innovation and application diversity. Its adaptability across drug development and materials science ensures continued research interest, particularly in contexts prioritizing molecular efficiency and environmental responsibility.